Cas no 32804-68-5 (2,3-Pentadienedioicacid)

• Product Name: 2,3-Pentadienedioicacid
• CAS No: 32804-68-5
• MF: C₅H₄O₄
• MW: 128.08286190033
• CID: 319424
• PubChem ID: 135471958
• Update Time: 2025-04-19

2,3-Pentadienedioicacid Chemical and Physical Properties

Names and Identifiers

• 2,3-Pentadienedioicacid
• penta-2,3-dienedioic acid
• (RS)-2,3-Pentadienedioic acid
• 1,3-Dicarboxyallene
• Allene-1,3-dicarboxylic acid
• Glutinic acid
• Pentadienedioicacid (6CI,7CI,8CI)
• LMFA01170138
• DTXSID00412684
• Allenedicarboxylic acid
• 2,3-Pentadienedioic acid
• 32804-68-5
• AKOS006377028

• Inchi： 1S/C5H4O4/c6-4(7)2-1-3-5(8)9/h1-3H,(H-,6,7,8,9)
• InChI Key： ITFCYCHHNDTEPX-UHFFFAOYSA-N
• SMILES： OC(C=C[CH+]C(=O)[O-])=O

Computed Properties

• Exact Mass: 128.01095860g/mol
• Monoisotopic Mass: 128.01095860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 77.4Ų